Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
Molecular Formula:C21H21N3O4
Molecular Weight:379.409
CID:3164744
PubChem ID:16045730
Erlotinib 7-O-Desmethyl Metabolite Properties
Names and Identifiers
-
- Erlotinib 7-O-Desmethyl Metabolite
- OSI413
- OSI 413
- CP 373413
- OSI-413 (free base)
- 7-O-Desmethyl Erlotinib Hydrochloride 2
- 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
- OSI413;OSI 413;CP 373413
- Erlotinib metabolite M13
- 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
- PD082111
- CHEMBL3741490
- 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
- 7-(2'-Desmethyl) erlotinib
- SCHEMBL1507627
- 183320-29-8
- UNII-EBL2O556JZ
- Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
- NS00116691
- CP-373413
- Q27277092
- OSI-413
- BDBM50499592
- DTXSID10939711
- EBL2O556JZ
-
- InChIKey: MTLKTHNRZJKPRP-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
- SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)OCCOC)OCCO
Computed Properties
- Exact Mass: 379.15320616g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 379.15320616g/mol
- Heavy Atom Count: 28
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 85.7Ų
Erlotinib 7-O-Desmethyl Metabolite Suppliers
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erlotinib 7-O-Desmethyl Metabolite Related Literature
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Zhijie Liu,Yanxin Wang,Hongwei Gao RSC Adv., 2017,7, 34714-34721
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Angel L. Fuentes de Arriba,Felix Urbitsch,Darren J. Dixon Chem. Commun., 2016,52, 14434-14437
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Chunchao Tang,Lei Jin,Yuxing Lin,Jing Su,Yingai Sun,Pan Liu,Qi Li,Guankai Wang,Zheng Zhang,Lupei Du Org. Biomol. Chem., 2018,16, 9197-9203
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Roland Hany,Stefan Partel,Raffaele Mezzenga,Jakob Heier Soft Matter, 2012,8, 5804-5810
-
Chang Quan Lai,H. Cheng J. Mater. Chem. B, 2014,2, 5982-5991
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Giulia Lorusso,Eva Natividad,Marco Evangelisti,Olivier Roubeau Mater. Horiz., 2019,6, 144-154
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7. Front cover
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8. Back cover
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Qing Zhao,Bo Pan,Qianru Zhang,Xuejiao Zhang,Baoshan Xing Environ. Sci.: Nano, 2018,5, 1454-1465
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